Cas no 885618-54-2 (4-(2-Chloro-6-((4-methylpiperazin-1-yl)methyl)-thieno3,2-dpyrimidin-4-yl)morpholine)

• Product Name: 4-(2-Chloro-6-((4-methylpiperazin-1-yl)methyl)-thieno3,2-dpyrimidin-4-yl)morpholine
• CAS No: 885618-54-2
• MF: C₁₆H₂₂ClN₅OS
• MW: 367.896780490875
• MDL: MFCD22690814
• CID: 1077177
• PubChem ID: 57420338
• Update Time: 2025-09-23

4-(2-Chloro-6-((4-methylpiperazin-1-yl)methyl)-thieno3,2-dpyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-6-((4-methylpiperazin-1-yl)methyl)-thieno[3,2-d]pyrimidin-4-yl)morpholine
• 4-(2-CHLORO-6-((4-METHYLPIPERAZIN-1-YL)METHYL)THIENO[3,2-D]PYRIMIDIN-4-YL)MORPHOLINE
• 4-[2-chloro-6-[(4-methylpiperazin-1-yl)methyl]thieno[3,2-d]pyrimidin-4-yl]morpholine
• 2-chloro-6-(4-methyl-piperazin-1-yl methyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine
• 2-Chloro-6-(4-methyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine
• AMY5601
• AKOS024463591
• 885618-54-2
• A861738
• 2-chloro-6-(4-methyl-piperazin-1-yl-methyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine
• SCHEMBL190232
• CS2634
• CSSMUQJAIFGVTR-UHFFFAOYSA-N
• 4-(2-Chloro-6-((4-methylpiperazin-1-yl)methyl)-thieno3,2-dpyrimidin-4-yl)morpholine

• MDL： MFCD22690814
• Inchi： 1S/C16H22ClN5OS/c1-20-2-4-21(5-3-20)11-12-10-13-14(24-12)15(19-16(17)18-13)22-6-8-23-9-7-22/h10H,2-9,11H2,1H3
• InChI Key： CSSMUQJAIFGVTR-UHFFFAOYSA-N
• SMILES： ClC1N=C2C=C(CN3CCN(C)CC3)SC2=C(N=1)N1CCOCC1

Computed Properties

• Exact Mass: 367.1233592g/mol
• Monoisotopic Mass: 367.1233592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-(2-Chloro-6-((4-methylpiperazin-1-yl)methyl)-thieno3,2-dpyrimidin-4-yl)morpholine

Comprehensive Overview of 4-(2-Chloro-6-((4-methylpiperazin-1-yl)methyl)-thieno[3,2-d]pyrimidin-4-yl)morpholine (CAS No. 885618-54-2)

The compound 4-(2-Chloro-6-((4-methylpiperazin-1-yl)methyl)-thieno[3,2-d]pyrimidin-4-yl)morpholine, identified by its CAS No. 885618-54-2, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the thieno[3,2-d]pyrimidine core and the morpholine and 4-methylpiperazine substituents, make it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in kinase inhibition and targeted therapies, aligning with the growing demand for precision medicine.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for treatments addressing complex diseases like cancer and autoimmune disorders. The presence of both chloro and methylpiperazine groups in this compound suggests its versatility in interacting with biological targets. This aligns with trending topics such as AI-driven drug design and computational chemistry, where molecules like CAS No. 885618-54-2 are evaluated for their binding affinities using advanced algorithms.

The thienopyrimidine scaffold is a well-known pharmacophore, often associated with kinase modulation. This has led to increased interest in derivatives like 4-(2-Chloro-6-((4-methylpiperazin-1-yl)methyl)-thieno[3,2-d]pyrimidin-4-yl)morpholine, as they may offer improved selectivity and reduced off-target effects. Such properties are critical in the development of next-generation therapeutics, a hot topic in biopharmaceutical forums and research publications.

From a synthetic chemistry perspective, the incorporation of morpholine and piperazine rings enhances the compound's solubility and bioavailability, addressing common challenges in drug formulation. These attributes are frequently discussed in medicinal chemistry circles, especially in the context of structure-activity relationship (SAR) studies. The compound's CAS No. 885618-54-2 is often referenced in patents and academic papers exploring its synthetic routes and derivatization potential.

As the scientific community continues to explore multi-targeted therapies, compounds like 4-(2-Chloro-6-((4-methylpiperazin-1-yl)methyl)-thieno[3,2-d]pyrimidin-4-yl)morpholine are likely to play a pivotal role. Its structural complexity and functional group diversity make it a valuable subject for high-throughput screening and fragment-based drug discovery. These approaches are central to modern drug development pipelines, reflecting the industry's shift toward more efficient and cost-effective methodologies.

In summary, CAS No. 885618-54-2 represents a compelling case study in the intersection of organic synthesis, drug design, and translational research. Its relevance to current trends, such as personalized medicine and computational biology, ensures its continued prominence in scientific discourse. Researchers and industry professionals alike are encouraged to explore its potential further, leveraging cutting-edge tools and collaborative platforms to unlock its full therapeutic value.